DEXTRIN PALMITATE/ETHYLHEXANOATE DEXTRIN PALMITATE/ETHYLHEXANOATE
Brand Name: Vulcanchem
CAS No.: 183387-52-2
VCID: VC0221604
InChI:
SMILES:
Molecular Formula: C15H16O
Molecular Weight: 0

DEXTRIN PALMITATE/ETHYLHEXANOATE

CAS No.: 183387-52-2

Cat. No.: VC0221604

Molecular Formula: C15H16O

Molecular Weight: 0

* For research use only. Not for human or veterinary use.

DEXTRIN PALMITATE/ETHYLHEXANOATE - 183387-52-2

Specification

CAS No. 183387-52-2
Molecular Formula C15H16O
Molecular Weight 0

Introduction

Definition and Chemical Structure

DEXTRIN PALMITATE/ETHYLHEXANOATE represents a specialized mixed ester derived from the reaction of dextrin with both palmitic acid and ethylhexanoic acid. This unique chemical combination creates a compound with distinctive properties that make it valuable across multiple applications. The base material, dextrin, belongs to a class of low-molecular-weight carbohydrates produced through the hydrolysis of starch or glycogen, typically derived from sources like potato or corn starch .

The compound's structural composition includes palmitates, which are salts or esters of palmitic acid (hexadecanoic acid), and ethylhexanoates, which refer to the salts or esters of 2-ethylhexanoic acid . This specific molecular arrangement contributes to the compound's functionality in various formulations. The resulting molecular structure enhances the compound's ability to serve as an effective emulsifier, thickener, and stabilizer.

According to chemical databases, the molecular formula for DEXTRIN PALMITATE/ETHYLHEXANOATE is C54H102O9 with a corresponding molecular weight of approximately 760.86 g/mol . The compound is registered with CAS Number 183387-52-2, which serves as its unique identifier in chemical databases and regulatory documents .

Manufacturing Process and Production

Synthesis Method

The production of DEXTRIN PALMITATE/ETHYLHEXANOATE involves a carefully controlled chemical process. The compound is obtained through the reaction of dextrin with a mixture of palmitic acid chloride and hexyldecanoic acid chloride . The synthesis typically occurs in organic solvent environments at elevated temperatures ranging between 80-160°C to facilitate the esterification process .

The manufacturing process requires precise control of reaction conditions to ensure the desired product qualities. Factors such as temperature, reaction time, catalyst selection, and solvent choice can significantly influence the final product's characteristics and functional properties. The careful regulation of these parameters ensures consistency in the compound's performance across applications.

Industrial Production

A notable aspect of DEXTRIN PALMITATE/ETHYLHEXANOATE production is its exclusive manufacture. According to industry documentation, Chiba Flour Milling Co., LTD in Japan holds the distinction of being the only manufacturer of this compound worldwide and maintains patent protection over its production process . This monopoly on production underscores the specialized nature of the compound and its manufacturing complexity.

The industrial production primarily utilizes potato starch as the base material for hydrolysis to obtain the dextrin component . The subsequent esterification with the appropriate acid chlorides completes the transformation into the final DEXTRIN PALMITATE/ETHYLHEXANOATE product. This specialized production approach ensures consistent quality and performance characteristics across manufactured batches.

Physical and Chemical Properties

Physical Characteristics

DEXTRIN PALMITATE/ETHYLHEXANOATE presents as a white to pale yellow powder at room temperature . This physical form makes it convenient for incorporation into various formulation types across industries. The compound's appearance and physical state contribute to its ease of handling in manufacturing processes.

The compound demonstrates a melting point range of 80-130°C, indicating its thermal stability characteristics . This property is particularly important for applications where processing temperatures may vary. Additionally, the compound has a measured density of approximately 0.53 g/mL at 25°C, which influences its volume-to-weight ratio in formulations .

Chemical Properties

The chemical behavior of DEXTRIN PALMITATE/ETHYLHEXANOATE is characterized by several key parameters that influence its functionality in applications. The compound exhibits an acid number ranging from 4-7 mg KOH/g and a saponification value between 195-220 mg KOH/g . These values provide insight into the compound's acid-base characteristics and its potential reactivity in formulations.

From a solubility perspective, DEXTRIN PALMITATE/ETHYLHEXANOATE shows variable solubility in water, ranging from insoluble to soluble depending on specific conditions and formulation environments . This solubility profile contributes to its versatility across different application systems. The compound demonstrates good chemical stability under normal storage and usage conditions .

Property Data Table

PropertyValueReference
AppearanceWhite to pale yellow powder
Melting Point80-130°C
Acid Number4-7 mg KOH/g
Saponification Value195-220 mg KOH/g
Density0.53 g/mL at 25°C
Molecular FormulaC54H102O9
Molecular Weight760.86 g/mol
CAS Number183387-52-2
SolubilityInsoluble to soluble in water
StabilityStable

Functions and Applications

Functional Properties

DEXTRIN PALMITATE/ETHYLHEXANOATE exhibits multiple functional properties that make it valuable across various industries. Primarily, it serves as an effective surfactant with specific capabilities in emulsification, stabilization, and viscosity control . The compound's unique molecular structure enables it to reduce surface tension between immiscible substances, facilitating the formation of stable emulsions.

In cosmetic applications, DEXTRIN PALMITATE/ETHYLHEXANOATE functions as an anticaking agent, preventing powdered products from sticking together . This property enhances the quality and usability of powder-based cosmetic formulations. Additionally, it acts as a cleansing surfactant, contributing to the cleaning efficacy of skincare, haircare, and oral care products .

One of the compound's most significant functional attributes is its emulsion stabilizing capability. DEXTRIN PALMITATE/ETHYLHEXANOATE helps in the process of emulsification and improves emulsion stability and shelf-life . This property is particularly valuable in creating stable formulations that maintain their intended characteristics throughout their use period.

Cosmetics Industry

In the cosmetics sector, DEXTRIN PALMITATE/ETHYLHEXANOATE finds extensive application across multiple product categories. It is commonly incorporated into makeup formulations, particularly in products like concealers and foundations, where its emulsifying and stabilizing properties contribute to product performance . The compound also appears in various personal care and skincare products, enhancing formulation stability and texture.

The compound's ability to control viscosity makes it particularly useful in creating products with specific flow characteristics . Additionally, its potential antioxidant properties help protect formulations from oxidative degradation caused by exposure to light and air, potentially extending product shelf life .

Food Industry

Within the food sector, DEXTRIN PALMITATE/ETHYLHEXANOATE serves primarily as a thickening agent . Its ability to modify texture and consistency makes it valuable in various food formulations where specific rheological properties are desired. The compound contributes to improved product stability and mouthfeel in applicable food products.

Pharmaceutical Industry

In pharmaceutical applications, DEXTRIN PALMITATE/ETHYLHEXANOATE functions as a binding agent . This property makes it useful in tablet formulation and other pharmaceutical dosage forms where ingredient binding is essential. The compound's stability and functional properties contribute to the quality and consistency of pharmaceutical products.

Specialized Functions

According to technical documentation from Miyoshi America, DEXTRIN PALMITATE/ETHYLHEXANOATE demonstrates several specialized functions that enhance its utility in formulations :

  • Stabilization of emulsion systems, improving the long-term stability of products with mixed oil and water phases

  • Gelling of oils to create transparent, soft, and thixotropic gel formulations

  • Increasing the viscosity of oil-based systems, allowing for viscosity modification without changing the fundamental formulation composition

These specialized functions expand the compound's application potential and enable formulators to achieve specific product characteristics that might otherwise be difficult to attain.

Comparative Analysis with Similar Compounds

Structural Relatives

DEXTRIN PALMITATE/ETHYLHEXANOATE belongs to a family of dextrin esters, each with distinct characteristics based on the specific fatty acid components. Comparative analysis reveals several structural relatives with similar but distinguishable properties:

Compound NameStructure TypeCommon UsesUnique Characteristics
Dextrin PalmitateEster of Dextrin with Palmitic AcidCosmetics, FoodStabilizes oil-in-water emulsions
Dextrin MyristateEster of Dextrin with Myristic AcidCosmeticsSimilar emulsifying properties
Dextrin IsostearateEster of Dextrin with Isostearic AcidCosmeticsHigher melting point than dextrin palmitate
Dextrin LaurateEster of Dextrin with Lauric AcidFood industryDifferent solubility profile

This comparison highlights how subtle variations in the fatty acid component can significantly influence the resulting compound's properties and optimal applications. Understanding these differences enables formulators to select the most appropriate dextrin ester for specific formulation requirements.

Performance Differentiation

What distinguishes DEXTRIN PALMITATE/ETHYLHEXANOATE from its structural relatives is the combination of both palmitate and ethylhexanoate components, which creates a unique balance of properties. This dual esterification results in enhanced emulsion stability and improved thixotropic gel-forming capabilities compared to single-acid dextrin esters .

The compound's distinctive performance characteristics make it particularly valuable in applications requiring both emulsion stability and specific rheological properties. Its unique molecular structure enables it to function effectively across a broader range of formulation environments than simpler dextrin esters.

Recent Research Developments

Technological Advancements

Recent technological developments have expanded the application potential for DEXTRIN PALMITATE/ETHYLHEXANOATE. Advances in formulation science have leveraged the compound's unique properties to create innovative product forms with enhanced stability and sensory characteristics. These developments continue to broaden the compound's utility across established application areas.

The compound's role in creating transparent, thixotropic gels represents a significant technological advancement in cosmetic formulation . This capability enables the development of novel product formats with distinctive sensory profiles and application characteristics. Ongoing research continues to explore additional functional capabilities and application opportunities.

Future Research Directions

While DEXTRIN PALMITATE/ETHYLHEXANOATE has established applications across multiple industries, several potential research directions could further enhance its utility. Areas for future investigation might include:

  • Optimization of synthesis methods to improve yield and reduce production costs

  • Exploration of additional functional properties beyond current established applications

  • Investigation of potential synergistic combinations with other ingredients to enhance performance

  • Development of specialized grades for specific application requirements

Continued research in these areas could potentially expand the compound's application scope and enhance its value across current and future product categories.

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